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Compound of Interest

Compound Name: 3-Chlorocinnamic acid

Cat. No.: B167705

This guide provides a comprehensive overview of 3-Chlorocinnamic acid, tailored for
researchers, scientists, and professionals in drug development. It covers its chemical structure,
properties, synthesis, and applications, with a focus on presenting data in a clear and
accessible format.

Chemical Identity and Properties

3-Chlorocinnamic acid is an organic compound that is a derivative of cinnamic acid.[1] It is
characterized by a chlorine atom substituted at the meta-position (position 3) of the phenyl ring.
[1] At room temperature, it exists as a white to off-white crystalline solid.[1][2] This compound is
sparingly soluble in water but shows good solubility in organic solvents like ethanol, acetone,
and dimethylformamide.[1]

Table 1: Chemical Identifiers and Properties of 3-Chlorocinnamic Acid
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Identifier/Property

Value

IUPAC Name

(2E)-3-(3-chlorophenyl)prop-2-enoic acid[3][4]

Molecular Formula

CoH7ClO2[1][2][3][5]

Molecular Weight 182.60 g/mol [2][5][6][7][8]
Melting Point 161-166 °C[2][3][9][10][11]

Boiling Point 260.71°C to 326.2°C (estimates)[9][10][11]
pKa 4.29 (at 25°C)[1][9][11]

Canonical SMILES

C1=CC(=CC(=C1)Cl)C=CC(=0)O[1]

InChl

InChl=1S/C9H7CIO2/c10-8-3-1-2-7(6-8)4-5-
9(11)12/h1-6H,(H,11,12)/b5-4+[1][6][12][13]

InChlKey

FFKGOJWPSXRALK-SNAWJCMRSA-N[1][3][6]
[12][13]

Chemical Structure

The structure of 3-Chlorocinnamic acid features a benzene ring attached to a propenoic acid

group. The chlorine atom's placement on the third carbon of the phenyl ring influences the

molecule's electronic properties and reactivity.

Caption: 2D chemical structure of 3-Chlorocinnamic acid.

Synthesis Protocol

A common laboratory-scale synthesis of 3-Chlorocinnamic acid involves the Knoevenagel

condensation. The following protocol is a generalized procedure based on this reaction.

Experimental Protocol: Synthesis of 3-Chlorocinnamic Acid
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e Objective: To synthesize 3-Chlorocinnamic acid from 3-chlorobenzaldehyde and malonic
acid.

o Materials:

o 3-chlorobenzaldehyde (50 mmol)

o Malonic acid (65 mmol)[14]

o Pyridine (5 mL)[14]

o Piperidine (0.5 mL)[14]

o 10% Hydrochloric acid solution

o Ethanol

o Deionized water

o Round-bottomed flask, condenser, heating mantle, magnetic stirrer, filtration apparatus.

e Procedure:

o In a round-bottomed flask, dissolve 6.76 g (65 mmol) of malonic acid in a mixture of 5 mL
of pyridine and 0.5 mL of piperidine with stirring.[14]

o Slowly add 50 mmol of 3-chlorobenzaldehyde to the solution.[14]

o Heat the reaction mixture to 85°C and maintain this temperature for 6 hours with
continuous stirring.[14]

o Monitor the reaction progress using thin-layer chromatography (TLC) until the starting
aldehyde is consumed.[14]

o After the reaction is complete, cool the mixture to room temperature.[14]

o Under an ice bath, neutralize the mixture with a 10% hydrochloric acid solution, which will
cause a white solid to precipitate.[14]
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o Collect the crude product by vacuum filtration and wash it three times with ice-cold water.
[14]

o Purify the product by recrystallization from an aqueous ethanol solution (1:1 v/v) to obtain
pure 3-Chlorocinnamic acid.[14]
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Caption: Workflow for the synthesis of 3-Chlorocinnamic acid.

Applications in Research and Development

3-Chlorocinnamic acid serves as a versatile intermediate in various industrial and research
fields.
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o Pharmaceutical Synthesis: It is a key building block for the synthesis of more complex
pharmaceutical compounds.[1] It has been utilized as an intermediate in the development of
antihypertensive and anti-inflammatory drugs.[1] Its structure is a valuable scaffold for
creating novel therapeutic agents.[10]

o Agrochemicals: In the agrochemical industry, it is used in the preparation of plant growth
regulators and pesticide formulations.[1]

o Flavor and Fragrance: The compound is also employed in the flavor and fragrance industry
to impart specific aromas or tastes to products.[1]

Spectroscopic Data

The structural elucidation of 3-Chlorocinnamic acid and its derivatives is routinely performed
using various spectroscopic techniques. While specific spectra are dependent on the solvent
and instrumentation, general characteristics can be described.

'H NMR: The proton NMR spectrum would show characteristic signals for the vinyl protons
with coupling constants indicative of a trans configuration, as well as signals for the aromatic
protons in the meta-substituted pattern.

e 13C NMR: The carbon NMR would display distinct peaks for the carboxyl carbon, the vinyl
carbons, and the six carbons of the benzene ring, with the carbon attached to the chlorine
atom showing a characteristic chemical shift.

» IR Spectroscopy: The infrared spectrum would exhibit a strong absorption band for the
carbonyl (C=0) group of the carboxylic acid, typically around 1680-1710 cm~1, and a broad
O-H stretching band.

e Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
its molecular weight, along with a characteristic isotopic pattern due to the presence of the
chlorine atom.

Safety and Handling

3-Chlorocinnamic acid is considered an irritant.[1]
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Hazards: It may cause irritation to the skin, eyes, and respiratory system.[1][2] Ingestion may
lead to gastrointestinal discomfort.[1]

Precautions: When handling this chemical, appropriate personal protective equipment,
including gloves, safety goggles, and a lab coat, should be worn.[10] Work should be
conducted in a well-ventilated area to avoid inhalation of dust particles.[2][10]

Storage: Store in a cool, dry place away from incompatible substances such as strong
oxidizing agents.[2][10] The container should be kept tightly closed.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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